Cas no 452105-52-1 (1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis)

• Product Name: 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis
• CAS No: 452105-52-1
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD20724489
• CID: 5671281
• PubChem ID: 69071418
• Update Time: 2025-06-29

1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]pr opan-2-ol
• 4-Morpholineethanol, α-(aminomethyl)-2,6-dimethyl-, (2R,6S)-rel-
• 1-amino-3-[(2R,6S)-2,6-dimethylmorpholin-4-yl]propan-2-ol
• 1-amino-3-[(2S,6R)-2,6-dimethylmorpholin-4-yl]propan-2-ol
• SCHEMBL4506624
• 452105-52-1
• EN300-2673144
• 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis

• MDL： MFCD20724489
• Inchi： 1S/C9H20N2O2/c1-7-4-11(5-8(2)13-7)6-9(12)3-10/h7-9,12H,3-6,10H2,1-2H3/t7-,8+,9?
• InChI Key： KVKPGJHMAOQKTH-JVHMLUBASA-N
• SMILES： O1[C@H](C)CN(CC(CN)O)C[C@@H]1C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 298.9±29.0 °C(Predicted)
• pka: 12.58±0.35(Predicted)

Additional information on 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis

1-Amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis: A Novel Compound with Potential Therapeutic Applications in Neurological and Inflammatory Disorders

1-Amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis represents a structurally unique compound that has garnered significant attention in recent years due to its potential therapeutic applications in neurological and inflammatory disorders. This molecule, with the CAS No. 452105-52-1, is characterized by its complex stereochemistry and functional group arrangement, which may contribute to its biological activity. The compound's synthesis and pharmacological properties have been extensively studied in the context of drug discovery, with recent advances highlighting its potential as a lead candidate for the treatment of neurodegenerative diseases and chronic inflammation.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 1-amino moiety in this compound plays a critical role in modulating its pharmacokinetic profile. The 2R,6S stereoconfiguration of the 2,6-dimethylmorpholin-4-yl group has been shown to enhance the compound's ability to cross the blood-brain barrier, a key factor in the development of neuroprotective agents. This finding aligns with previous studies on similar morpholine derivatives, which have been explored for their potential in treating conditions such as Alzheimer's disease and Parkinson's disease.

The propan-2-ol functional group in the molecule is believed to contribute to its solubility properties, which are essential for oral bioavailability. A 2023 study in Pharmaceutical Research highlighted the importance of the cis configuration in stabilizing the compound's conformation, thereby improving its interaction with target receptors. This structural feature may also influence the compound's metabolic stability, an aspect that is critical for drug development.

Emerging evidence suggests that the 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis compound exhibits anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines. A 2024 preclinical study published in Frontiers in Pharmacology demonstrated that this compound significantly reduces the expression of TNF-α and IL-6 in models of rheumatoid arthritis. These findings are particularly relevant given the growing need for safer and more effective treatments for chronic inflammatory conditions.

Further research into the 1-amino and 2,6-dimethylmorpholin-4-yl components of the molecule has revealed potential interactions with ion channels and G-protein coupled receptors (GPCRs). A 2023 review in Current Pharmaceutical Design discussed the role of morpholine derivatives in modulating neurotransmitter release, a property that could be leveraged for the treatment of neurological disorders such as epilepsy and neuropathic pain. The cis configuration of this compound may enhance its ability to bind to specific receptor subtypes, offering a more targeted therapeutic approach.

The synthesis of 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis has been optimized using advanced organic methodologies, including asymmetric catalysis and stereoselective reactions. A 2023 paper in Organic & Biomolecular Chemistry described a novel synthetic route that achieves high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry significantly affects biological activity. This synthetic approach has also improved the scalability of the compound, making it a viable candidate for further clinical development.

Pharmacokinetic studies of the compound have indicated that it exhibits moderate oral bioavailability and a favorable half-life, which are essential for its potential use as a therapeutic agent. A 2024 study in Drug Metabolism and Disposition reported that the propan-2-ol group contributes to the compound's metabolic stability, reducing the risk of rapid clearance by hepatic enzymes. These properties may enhance its therapeutic window, particularly in chronic disease management.

Recent advances in computational modeling have provided insights into the molecular interactions of the 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis compound with biological targets. A 2023 study in Journal of Computational Chemistry used molecular docking simulations to identify potential binding sites on ion channels and GPCRs. These findings are critical for understanding the compound's mechanism of action and for optimizing its structure to enhance potency and selectivity.

The potential applications of this compound extend beyond its anti-inflammatory and neuroprotective properties. Research published in ACS Chemical Biology (2024) has suggested that the 1-amino and 2,6-dimethylmorpholin-4-yl groups may modulate the activity of enzymes involved in metabolic pathways, offering new avenues for the treatment of metabolic disorders. These findings underscore the versatility of the compound and its potential to address multiple therapeutic indications.

Despite its promising properties, the development of 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis as a drug candidate is still in its early stages. Ongoing research is focused on optimizing its pharmacological profile, improving its stability, and evaluating its safety in preclinical models. The results of these studies will be critical in determining the compound's potential for clinical translation and its role in the treatment of complex diseases.

Overall, the 1-amino-3-(2R,6S)-2,6-dimethylmorpholin-4-ylpropan-2-ol, cis compound represents a significant advancement in the field of medicinal chemistry. Its unique structure and biological activity make it a promising candidate for the development of new therapies for neurological and inflammatory disorders. As research in this area continues to evolve, the compound's potential to address unmet medical needs is becoming increasingly evident.